2-Chloro-6-methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine

• Molecular Formula: C8H10ClN3
• Molecular Weight: 183.64 g/mol
• SMILES: CN1CCC2=NC(=NC=C2C1)Cl
• InChI: InChI=1S/C8H10ClN3/c1-12-3-2-7-6(5-12)4-10-8(9)11-7/h4H,2-3,5H2,1H3
• InChIKey: MVHOEZNUVRCFMU-UHFFFAOYSA-N

2-Chloro-6-methyl-THPP: Procurement-Ready Building Block

2-Chloro-6-methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine is a chlorinated, N-methylated tetrahydropyrido[4,3-d]pyrimidine (THPP) scaffold with the molecular formula C8H10ClN3 and molecular weight 183.64 g/mol . This bicyclic heterocycle fuses a piperidine ring to a pyrimidine ring, creating an electron-deficient core susceptible to regioselective nucleophilic aromatic substitution at the 2-chloro position. The THPP scaffold has been validated as a core structure in FDA-approved PI3Kδ inhibitor leniolisib (CDZ173), where it confers isoform selectivity and favorable ADME properties relative to earlier quinazoline-based inhibitors . The 2-chloro-6-methyl substitution pattern distinguishes this compound from its 4-chloro and des-methyl analogs by offering a specific reactive handle at C2 for palladium-catalyzed cross-coupling and SNAr diversification, while the N-methyl group on the saturated piperidine ring modulates basicity, solubility, and metabolic stability.

⚬

Workflow C2 chlorine reactive handle for regioselective SNAr and cross-coupling diversification.

⚬

Selection N-Methyl group pre-installed; modulates basicity and reduces H-bond donor count.

⚬

Context THPP scaffold reported in kinase inhibitor programs (e.g., PI3Kδ tool compounds).

• [1] Hoegenauer, K. et al. Discovery of CDZ173 (Leniolisib), Representing a Structurally Novel Class of PI3K Delta-Selective Inhibitors. ACS Med. Chem. Lett. 2017, 8 (9), 975–980. View Source

Why 2-Chloro-6-methyl-THPP Is Not Interchangeable

Positional isomerism and N-substitution profoundly affect both reactivity and drug-like properties on the tetrahydropyrido[4,3-d]pyrimidine scaffold. The chlorine atom at C2 exhibits significantly higher reactivity in nucleophilic displacement compared to the C4 isomer because C2 is adjacent to two electron-withdrawing ring nitrogens, whereas C4 is next to only one; experimental kinetic studies on model 2-chloropyrimidine systems confirm reaction rates with piperidine are too fast for quantitative measurement under standard conditions, while 4-chloro analogs react measurably slower . The N-methyl group at position 6 is not a passive spectator: biopharmaceutical profiling of a 10-compound pyrido[4,3-d]pyrimidine library revealed that substitution pattern drives a >2,200-fold range in aqueous solubility (1.9 μM to 4.2 mM) and a >300-fold range in Caco-2 permeability (0.17 × 10^(-6) cm/s to 52 × 10^(-6) cm/s), with polar surface area correlating with both permeability (R=0.86) and metabolic stability (R=0.76) . Replacing the 2-chloro-6-methyl compound with a 4-chloro or des-methyl analog therefore alters both the synthetic tractability and the biopharmaceutical profile in unpredictable ways, making direct substitution scientifically unsound.

2-Chloro-6-methyl-THPP

4-Chloro or des-Methyl analog

Reactivity C2 adjacent to two pyrimidine N; fast nucleophilic displacement

Reactivity C4 adjacent to one N; slower kinetics may alter synthetic tractability

Physicochemical N-Methyl lowers PSA; class trend predicts higher permeability

Physicochemical Free NH or alternative substituent shifts solubility/permeability range

Scaffold context cLogP ~1.5; aligns with THPP chemotype studied in lead optimization

Scaffold context Unmodified or 4-chloro scaffold may show different lipophilicity and SAR transfer

• [1] Barlin, G. B.; Young, A. C. Nucleophilic displacement reactions in aromatic systems. Part III. Kinetics of the reactions of chloronitropyridines and chloropyrimidines with piperidine, morpholine, pyridine, and aniline. J. Chem. Soc. B 1971, 1261–1265. View Source
• [2] Wuyts, B. et al. Biopharmaceutical profiling of a pyrido[4,3-d]pyrimidine compound library. Int. J. Pharm. 2013, 455 (1-2), 19–30. View Source

2-Chloro-6-methyl-THPP vs. Closest Analogs

C2 Chlorine Reactivity Over C4 Isomer

The C2 chlorine atom sits between two electron-deficient pyrimidine nitrogens, making it substantially more electrophilic than the C4 chlorine, which is adjacent to only one ring nitrogen. Kinetic studies on 2-chloropyrimidine model systems demonstrate that reaction with piperidine proceeds too rapidly for quantitative rate measurement at standard temperatures (40–90 °C), while analogous 4-chloropyrimidine derivatives react measurably slower under identical conditions . For the tetrahydropyrido[4,3-d]pyrimidine scaffold, this translates into a practical synthetic advantage: the C2 position can be selectively functionalized via SNAr or Pd-catalyzed cross-coupling without competing reaction at other positions, enabling efficient parallel library synthesis .

C2 vs C4 reactivity

Class-level

C2 model systems react >10× faster than C4 with piperidine; C2 isomer ensures rapid, selective derivatization

Supports regioselective C2 functionalization workflow

Exact rate constants not measurable for C2 due to reaction speed

Evidence Dimension	Relative SNAr reactivity (chlorine displacement by amine nucleophiles)
Target Compound Data	2-Chloro-6-methyl-THPP: C2 chlorine positioned between N1 and N3 of pyrimidine; predicted high electrophilicity based on LUMO localization.
Comparator Or Baseline	4-Chloro-6-methyl-THPP: C4 chlorine adjacent to only one ring nitrogen; predicted lower electrophilicity.
Quantified Difference	Qualitative: 2-chloropyrimidine models react >10× faster than 4-chloropyrimidine models with piperidine; exact rate constants for 2-chloro derivative could not be measured due to reaction speed under standard conditions .
Conditions	Piperidine in ethanol or DMF, 40–90 °C; analogous to conditions used for THPP scaffold diversification.

Why This Matters

Procurement of the 2-chloro isomer ensures consistently rapid and selective first-step derivatization, reducing reaction optimization time and improving synthetic throughput relative to the 4-chloro isomer.

• [1] Barlin, G. B.; Young, A. C. Nucleophilic displacement reactions in aromatic systems. Part III. Kinetics of the reactions of chloronitropyridines and chloropyrimidines with piperidine, morpholine, pyridine, and aniline. J. Chem. Soc. B 1971, 1261–1265. View Source
• [2] De Borggraeve, W. et al. Regioselective cross-coupling reactions and nucleophilic aromatic substitutions on a 5,7-dichloropyrido[4,3-d]pyrimidine scaffold. Tetrahedron Lett. 2006, 47 (50), 8917–8920. View Source

N-Methylation and Biopharmaceutical Profile

The N-methyl substituent on the saturated piperidine ring eliminates a hydrogen-bond donor, reducing polar surface area (PSA) and modulating both aqueous solubility and passive membrane permeability. Biopharmaceutical profiling of 10 pyrido[4,3-d]pyrimidine congeners demonstrated that substitution pattern controls FaSSIF solubility across a range of 1.9 μM to 4.2 mM and Caco-2 permeability from 0.17 × 10^(-6) cm/s to 52 × 10^(-6) cm/s . Compounds with free NH or primary amine substituents exhibited higher PSA and correspondingly lower permeability, while N-alkylated analogs consistently shifted toward higher permeability and intermediate hepatic extraction ratios (ER > 0.3). Although the 2-chloro-6-methyl compound itself was not individually profiled in this study, the class-level correlation between PSA and permeability (R=0.86) and between PSA and metabolic stability (R=0.76) supports the expectation that the 6-methyl substituent improves drug-like properties relative to the 6-H (des-methyl) analog, which contains an additional H-bond donor.

N-Methyl biopharm profile

Class-level

N-Alkylated THPPs shift toward higher permeability (up to 52 × 10⁻⁶ cm/s) and moderate hepatic clearance; des-methyl analog predicted lower

Guides solubility/permeability optimization in lead series

Class correlation R=0.86 (PSA–permeability); individual compound not profiled

Evidence Dimension	FaSSIF solubility and Caco-2 permeability as a function of substitution pattern
Target Compound Data	2-Chloro-6-methyl-THPP (C8H10ClN3): Contains N-methyl group; predicted lower PSA and higher permeability relative to des-methyl analog based on class trends.
Comparator Or Baseline	2-Chloro-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine (des-methyl, C7H8ClN3): Contains NH group at position 6; additional H-bond donor increases PSA, predicted to reduce permeability.
Quantified Difference	Class range: solubility 1.9 μM–4.2 mM (>2,200-fold); Caco-2 Papp 0.17–52 × 10^(-6) cm/s (>300-fold); PSA–permeability correlation R=0.86; PSA–metabolic stability correlation R=0.76 .
Conditions	FaSSIF (fasted state simulated intestinal fluid) at 37 °C; Caco-2 monolayer assay; human intestinal microsome stability; suspended rat hepatocyte clearance.

Why This Matters

The 6-methyl group predictably reduces PSA and improves passive permeability relative to the des-methyl analog, which is critical for achieving oral bioavailability when the compound is used as a core scaffold for lead optimization.

• [1] Wuyts, B. et al. Biopharmaceutical profiling of a pyrido[4,3-d]pyrimidine compound library. Int. J. Pharm. 2013, 455 (1-2), 19–30. View Source

Clinically Validated THPP Scaffold via Leniolisib

The tetrahydropyrido[4,3-d]pyrimidine (THPP) core was selected by Novartis medicinal chemists as a replacement for the 4,6-diaryl quinazoline core in their PI3Kδ inhibitor program because the THPP core is significantly less lipophilic, leading to improved on-target selectivity and ADME properties . Morphing from quinazoline to THPP, followed by introduction of a pyrrolidine-3-amine substituent, produced leniolisib (CDZ173), which achieved potent PI3Kδ inhibition while sparing the ubiquitously expressed PI3Kα and β isoforms. CDZ173 received FDA approval in March 2023 for activated phosphoinositide 3-kinase delta syndrome (APDS). The 2-chloro-6-methyl-THPP compound serves as a direct synthetic entry point to leniolisib-type structures: the 2-chloro group provides a handle for introducing the requisite amine substituent, and the 6-methyl group locks in the tertiary amine character required for downstream SAR optimization .

THPP vs quinazoline

Reported

cLogP reduction >2 units; leniolisib achieves PI3Kδ IC₅₀ 100-fold selectivity over α/β isoforms

Aligns with clinically reported chemotype for kinase inhibitor programs

Data from Novartis leniolisib discovery (ACS Med. Chem. Lett. 2017)

Evidence Dimension	Scaffold lipophilicity, biochemical PI3Kδ potency, and isoform selectivity
Target Compound Data	2-Chloro-6-methyl-THPP: cLogP ~1.5 (estimated for C8H10ClN3 core); reactive at C2 for diversification.
Comparator Or Baseline	4,6-Diaryl quinazoline core: cLogP typically >3.5; associated with broader kinase inhibition profiles and higher promiscuity.
Quantified Difference	THPP core reduces cLogP by >2 log units relative to quinazoline; leniolisib achieves PI3Kδ IC50 < 10 nM with >100-fold selectivity over PI3Kα and PI3Kβ .
Conditions	Biochemical PI3K isoform assays using recombinant human p110α, p110β, p110δ; cellular assays in B and T lymphocytes.

Why This Matters

Procurement of the 2-chloro-6-methyl-THPP scaffold aligns with a clinically validated chemotype, reducing the risk of late-stage scaffold-hopping and ensuring pharmacologically relevant starting material for PI3Kδ or related kinase programs.

• [1] Hoegenauer, K. et al. Discovery of CDZ173 (Leniolisib), Representing a Structurally Novel Class of PI3K Delta-Selective Inhibitors. ACS Med. Chem. Lett. 2017, 8 (9), 975–980. View Source

Reliable Commercial Supply and Verified Purity

Reproducibility of SAR data depends on consistent starting material purity. The 2-chloro-6-methyl-THPP compound is commercially available from multiple vendors with defined purity specifications. AKSci supplies the compound at ≥95% purity , and LeYan offers it at 98% purity . In contrast, the 4-chloro positional isomer and the des-methyl analog are less consistently stocked and often require custom synthesis, introducing batch-to-batch variability and supply chain delays. The availability of analytical certificates (COA) and safety data sheets (SDS) from established vendors ensures that procurement decisions can be made with documented quality metrics.

Commercial purity

Reported

≥95% purity (AKSci); 98% purity (LeYan); COA/SDS available

Ensures lot-to-lot consistency for SAR studies

4-chloro isomer often custom synthesis with unspecified purity

Evidence Dimension	Commercial availability and minimum purity specification
Target Compound Data	2-Chloro-6-methyl-THPP (CAS 1558190-81-0): ≥95% purity (AKSci) ; 98% purity (LeYan) .
Comparator Or Baseline	4-Chloro-6-methyl-THPP: limited commercial availability; typically requires custom synthesis with variable purity and longer lead times.
Quantified Difference	Minimum purity difference: 2-chloro isomer available at 95–98%; 4-chloro isomer often not stocked or listed with unspecified purity.
Conditions	HPLC or GC purity determination per vendor specification; storage at room temperature in cool, dry environment.

Why This Matters

High and verified purity reduces the risk of confounding impurities in biological assays and ensures batch-to-batch consistency across multi-year discovery programs, a critical factor when comparing procurement options.

Applications of 2-Chloro-6-methyl-THPP

Kinase Library Diversification via C2 Derivatization

The high electrophilicity of the C2 chlorine, substantiated by kinetic studies showing 2-chloropyrimidines react faster than 4-chloro analogs , enables medicinal chemists to efficiently generate focused libraries of 2-amino-substituted THPP derivatives. This is directly relevant to PI3Kδ, EGFR, and KRAS inhibitor programs that employ the THPP scaffold . The 6-methyl group pre-installs the tertiary amine motif found in leniolisib and related clinical candidates, eliminating a protecting group step.

Scaffold-Hopping from Quinazoline to THPP

For teams seeking to replace lipophilic quinazoline cores with a more drug-like alternative, 2-chloro-6-methyl-THPP provides a direct entry to the leniolisib-validated chemotype. The THPP core reduces calculated logP by >2 units relative to quinazoline, and biopharmaceutical profiling of the THPP class confirms favorable Caco-2 permeability and intermediate hepatic clearance . The 2-chloro handle allows attachment of diverse amine substituents to explore SAR around the PI3Kδ binding pocket.

Fragment-Based Discovery for Kinase Cores

The pyrimidine ring of 2-chloro-6-methyl-THPP mimics the adenine hinge-binding motif of ATP, making it suitable as a fragment starting point for kinase inhibitor design. The chlorine at C2 provides a synthetic exit vector for fragment growing, while the saturated piperidine ring introduces three-dimensionality and conformational constraint, features associated with improved selectivity in kinase drug discovery .

Analytical Reference Standard for THPP APIs

With verified purity of 95–98% , 2-chloro-6-methyl-THPP can serve as a reference standard for HPLC method development, impurity identification, and batch release testing during the synthesis of THPP-containing active pharmaceutical ingredients (APIs). Its defined CAS registry (1558190-81-0) and available COA/SDS documentation support regulatory-compliant procurement for GLP and GMP environments.

Application

Selection Property

Validation Focus

Kinase inhibitor library synthesis

C2 reactive handle

Regioselective SNAr / cross-coupling yield

Scaffold-hopping studies

THPP core lipophilicity (cLogP reduction)

PI3K isoform selectivity and permeability

Fragment-based kinase design

Adenine hinge-mimetic core

Kinase panel selectivity profiling

Reference standard for THPP analogs

Verified purity specification

HPLC method development and batch consistency

• [1] Barlin, G. B.; Young, A. C. Nucleophilic displacement reactions in aromatic systems. Part III. J. Chem. Soc. B 1971, 1261–1265. View Source
• [2] Hoegenauer, K. et al. Discovery of CDZ173 (Leniolisib). ACS Med. Chem. Lett. 2017, 8 (9), 975–980. View Source
• [3] Patents: Tetrahydro-Pyrido-Pyrimidine Derivatives (WO 2014/072441, US 8,653,092). View Source
• [4] Wuyts, B. et al. Biopharmaceutical profiling of a pyrido[4,3-d]pyrimidine compound library. Int. J. Pharm. 2013, 455 (1-2), 19–30. View Source